Cas no 477850-62-7 (3-Methyl-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-Methyl-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 477850-62-7
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• CID: 5717139
• PubChem ID: 1487865
• Update Time: 2023-10-15

3-Methyl-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• AKOS005076827
• MFCD00138274
• HMS2615F21
• SMR000337647
• 11B-009
• MLS000755975
• 477850-62-7
• 3-methyl-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• 5-methyl-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
• CHEMBL3209017
• 5-methyl-4-[[3-(trifluoromethyl)phenyl]methyliminomethyl]-1,2-dihydropyrazol-3-one
• 3-Methyl-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C13H12F3N3O/c1-8-11(12(20)19-18-8)7-17-6-9-3-2-4-10(5-9)13(14,15)16/h2-5,7H,6H2,1H3,(H2,18,19,20)/b17-7+
• InChI Key： KTIPSLZAUBKYDR-REZTVBANSA-N
• SMILES： FC(C1=CC=CC(=C1)C/N=C/C1C(NNC=1C)=O)(F)F

Computed Properties

• Exact Mass: 283.09324650g/mol
• Monoisotopic Mass: 283.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.5Ų